Cas no 3153-79-5 (Methyl 5-iodo-2,4-dimethoxybenzoate)

• Product Name: Methyl 5-iodo-2,4-dimethoxybenzoate
• CAS No: 3153-79-5
• MF: C₁₀H₁₁IO₄
• MW: 322.096415758133
• CID: 1030679
• PubChem ID: 44828942
• Update Time: 2025-07-29

Methyl 5-iodo-2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2,4-dimethoxybenzoate
• LogP
• AKOS015852361
• DB-068475
• 3153-79-5
• DTXSID50661029
• Methyl5-iodo-2,4-dimethoxybenzoate
• A820894

• Inchi： 1S/C10H11IO4/c1-13-8-5-9(14-2)7(11)4-6(8)10(12)15-3/h4-5H,1-3H3
• InChI Key： NOMOWOXIOWWKNR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1OC)OC

Computed Properties

• Exact Mass: 321.96973
• Monoisotopic Mass: 321.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76